Cas no 2228767-64-2 (1-{1-2-(difluoromethoxy)phenylcyclopropyl}cyclopropan-1-amine)

• Product Name: 1-{1-2-(difluoromethoxy)phenylcyclopropyl}cyclopropan-1-amine
• CAS No: 2228767-64-2
• MF: C₁₃H₁₅F₂NO
• MW: 239.261110544205
• CID: 6381724
• PubChem ID: 165851849
• Update Time: 2025-05-26

1-{1-2-(difluoromethoxy)phenylcyclopropyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(difluoromethoxy)phenylcyclopropyl}cyclopropan-1-amine
• 2228767-64-2
• 1-{1-[2-(difluoromethoxy)phenyl]cyclopropyl}cyclopropan-1-amine
• EN300-1972425

• Inchi： 1S/C13H15F2NO/c14-11(15)17-10-4-2-1-3-9(10)12(5-6-12)13(16)7-8-13/h1-4,11H,5-8,16H2
• InChI Key： CYKQVXWILRSNJP-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1(CC1)C1(CC1)N)F

Computed Properties

• Exact Mass: 239.11217043g/mol
• Monoisotopic Mass: 239.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{1-2-(difluoromethoxy)phenylcyclopropyl}cyclopropan-1-amine

Comprehensive Overview of 1-{1-2-(Difluoromethoxy)phenylcyclopropyl}cyclopropan-1-amine (CAS No. 2228767-64-2): Properties, Applications, and Research Insights

The compound 1-{1-2-(difluoromethoxy)phenylcyclopropyl}cyclopropan-1-amine (CAS No. 2228767-64-2) is a structurally unique molecule featuring a cyclopropyl backbone and a difluoromethoxy substituent. Its intricate architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the difluoromethoxy group enhances metabolic stability, a property highly sought after in drug discovery, while the cyclopropane rings contribute to conformational rigidity, influencing binding affinity to biological targets.

Recent studies highlight the growing demand for fluorinated organic compounds like 1-{1-2-(difluoromethoxy)phenylcyclopropyl}cyclopropan-1-amine, driven by their applications in medicinal chemistry. Researchers are particularly interested in its role as a precursor for central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier. This aligns with current trends in addressing neurodegenerative diseases, where small-molecule modulators are pivotal. Additionally, its lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing pharmacokinetic profiles in drug design.

From a synthetic chemistry perspective, the preparation of CAS No. 2228767-64-2 involves multi-step protocols, often leveraging palladium-catalyzed cross-coupling or ring-closing metathesis to construct the cyclopropyl framework. Innovations in green chemistry have also explored solvent-free or catalytic methods to improve yield and sustainability—a response to the industry's push for eco-friendly synthesis. Analytical characterization typically employs NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring purity and structural integrity.

The agrochemical sector has also shown interest in derivatives of 1-{1-2-(difluoromethoxy)phenylcyclopropyl}cyclopropan-1-amine, particularly for developing next-generation pesticides with lower environmental persistence. Its fluorine motif is known to enhance bioactivity against pests while minimizing non-target toxicity, a critical factor in sustainable agriculture. This dual applicability—pharmaceutical and agrochemical—positions the compound as a high-value scaffold in industrial R&D.

Emerging discussions in scientific forums often query the structure-activity relationship (SAR) of this amine derivative, especially how its stereoelectronic effects influence receptor interactions. Computational modeling, including density functional theory (DFT) calculations, has been employed to predict its behavior in biological systems, further accelerating hit-to-lead optimization. Such interdisciplinary approaches underscore its relevance in precision medicine and targeted therapy development.

In summary, 1-{1-2-(difluoromethoxy)phenylcyclopropyl}cyclopropan-1-amine (CAS No. 2228767-64-2) exemplifies the convergence of synthetic innovation and biological utility. Its exploration continues to expand, fueled by advancements in fluorine chemistry and demand for bioactive small molecules. As research progresses, this compound may unlock novel pathways in both human health and crop protection, solidifying its place in modern chemical sciences.